2-[(1S,5S)-2-Azabicyclo[3.2.0]heptan-1-yl]-5-propan-2-yl-1,3,4-oxadiazole

• IUPAC Name: 2-[(1S,5S)-2-azabicyclo[3.2.0]heptan-1-yl]-5-propan-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C11H17N3O/c1-7(2)9-13-14-10(15-9)11-5-3-8(11)4-6-12-11/h7-8,12H,3-6H2,1-2H3/t8-,11-/m0/s1
• InChI Key: JTFICERTBALDEF-KWQFWETISA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C23CCC2CCN3
• Isomeric SMILES: CC(C)C1=NN=C(O1)[C@]23CC[C@H]2CCN3
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• CAS RN: 2361610-33-3

Description

The compound “2-[(1S,5S)-2-Azabicyclo[3.2.0]heptan-1-yl]-5-propan-2-yl-1,3,4-oxadiazole” is a complex organic molecule. It contains an azabicycloheptane ring, which is a type of nitrogen-containing bicyclic compound. This structure is found in many biologically active compounds, including some alkaloids.

Scientific Research Applications

Therapeutic Potential and Synthetic Routes

Therapeutic Applications : The 1,3,4-oxadiazole ring, a key component in the structure of 2-[(1S,5S)-2-Azabicyclo[3.2.0]heptan-1-yl]-5-propan-2-yl-1,3,4-oxadiazole, is known for its broad range of biological activities. This includes antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. The presence of the 1,3,4-oxadiazole moiety has been instrumental in the development of new drugs due to its diverse pharmacological properties. For instance, drugs like Furamizole, Raltegravir, and Nesapidil, which possess the 1,3,4-oxadiazole ring, exhibit strong antibacterial, antiviral, and anti-arrhythmic activities respectively (Siwach & Verma, 2020).

Synthetic Routes : The synthesis of heterocyclic analogues, such as those involving the 7-azabicyclo[2.2.1]hept-2-yl radical, showcases the versatility of azabicyclic compounds in creating novel structures with potential pharmaceutical applications. The synthesis of exo-2-(cyano)alkyl substituted 7-azabicyclo[2.2.1]heptane derivatives, for example, demonstrates the chemical interest in azabicyclic compounds for producing heterocyclic analogues of therapeutic agents like epibatidine (Gómez-Sánchez, Soriano, & Marco-Contelles, 2008).

Synthetic Advances and Biological Activities

Synthetic Advances : The 7-oxo-4-thia-1-azabicyclo[3.2.0]heptane structure, which shares similarities with the azabicyclo[3.2.0]heptane framework, has been synthesized using a short three-step process starting from ethyl propiolate. This method, highlighting the formation of the β-lactam ring via Mukaiyama-Ohno’s method, underscores the innovative approaches to constructing the basic skeletons of β-lactam antibiotics, which are crucial in medicinal chemistry (Chiba, Sakaki, Takahashi, & Kaneko, 1985).

Biological Activities : The 1,2,5-oxadiazole derivatives, another variant of oxadiazoles, have garnered attention for their extensive applications in medicinal chemistry, showcasing a wide array of biological activities. These compounds have been utilized in treating various diseases in humans and animals, emphasizing the significance of oxadiazole derivatives in drug development and therapeutic interventions (Filho et al., 2023).